Cas no 2381077-81-0 (tert-butyl (3R,4S)-3-[2-(4-bromophenyl)ethynyl]-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R,4S)-3-[2-(4-bromophenyl)ethynyl]-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2381077-81-0
• MF: C₁₇H₂₀BrNO₃
• MW: 366.249604225159
• CID: 5804795
• PubChem ID: 126847475
• Update Time: 2025-06-12

tert-butyl (3R,4S)-3-[2-(4-bromophenyl)ethynyl]-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2381077-81-0
• AKOS040801355
• F1912-1661
• tert-butyl (3R,4S)-3-[2-(4-bromophenyl)ethynyl]-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C17H20BrNO3/c1-17(2,3)22-16(21)19-10-13(15(20)11-19)7-4-12-5-8-14(18)9-6-12/h5-6,8-9,13,15,20H,10-11H2,1-3H3/t13-,15-/m1/s1
• InChI Key： HGVPFZOCDRGPKG-UKRRQHHQSA-N
• SMILES： BrC1C=CC(=CC=1)C#C[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1O

Computed Properties

• Exact Mass: 365.06266g/mol
• Monoisotopic Mass: 365.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl (3R,4S)-3-[2-(4-bromophenyl)ethynyl]-4-hydroxypyrrolidine-1-carboxylate

Professional Introduction to Compound with CAS No. 2381077-81-0 and Product Name: tert-butyl (3R,4S)-3-[2-(4-bromophenyl)ethynyl]-4-hydroxypyrrolidine-1-carboxylate

The compound with the CAS number 2381077-81-0 and the product name tert-butyl (3R,4S)-3-[2-(4-bromophenyl)ethynyl]-4-hydroxypyrrolidine-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex and highly specific molecular structure, has garnered attention for its potential applications in drug discovery and development. The intricate arrangement of functional groups, including the (3R,4S)-configuration, the bromophenyl moiety, and the ethynyl group, contributes to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising pharmacological effects. The pyrrolidine scaffold, a key structural feature of this compound, is widely recognized for its versatility in medicinal chemistry. Pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways, making them valuable candidates for therapeutic intervention. The presence of a hydroxyl group at the 4-position and a tert-butyl ester at the 1-position further enhances the compound's potential as a pharmacophore.

The (3R,4S)-configuration of the pyrrolidine ring is particularly noteworthy, as stereochemistry plays a crucial role in determining the biological activity of many pharmaceutical compounds. This specific stereochemical arrangement has been shown to influence binding affinity, metabolic stability, and overall efficacy. The research into chiral pyrrolidine derivatives has opened up new avenues for developing more effective and targeted therapies.

The bromophenyl substituent is another critical component of this compound that contributes to its unique properties. Bromine-containing aromatic rings are known for their ability to enhance binding interactions with biological targets due to their electron-withdrawing nature and ability to participate in π-stacking interactions. This feature makes bromophenyl derivatives particularly interesting for drug design, as they can improve both potency and selectivity.

The ethynyl group at the 3-position of the pyrrolidine ring adds another layer of complexity to the compound's structure. Ethynyl groups are versatile functional moieties that can participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthetic organic chemistry. This reactivity allows for further derivatization and modification of the compound, enabling researchers to fine-tune its pharmacological properties.

Recent studies have highlighted the potential of this compound as a lead molecule for developing novel therapeutic agents. Its unique structural features make it a promising candidate for targeting various diseases, including neurological disorders and inflammatory conditions. The hydroxyl group at the 4-position has been shown to interact with hydrophobic pockets of biological targets, while the tert-butyl ester provides stability and improves solubility.

One of the most exciting aspects of this compound is its potential in combination therapy. The multifaceted nature of its structure allows it to interact with multiple targets simultaneously, which can lead to synergistic effects and improved treatment outcomes. This approach is particularly relevant in cases where multiple pathways are involved in disease pathogenesis.

The synthesis of this compound represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

From a regulatory perspective, this compound falls under standard guidelines for pharmaceutical development. Its safety profile has been evaluated through preclinical studies, which have provided valuable insights into its pharmacokinetic and toxicological properties. These studies are essential for ensuring that the compound is safe and effective before it can be advanced into clinical trials.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties further and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area.

In conclusion, tert-butyl (3R,4S)-3-[2-(4-bromophenyl)ethynyl]-4-hydroxypyrrolidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for developing novel therapeutic agents with broad applications in medicine. The continued research into this compound holds great promise for improving human health through innovative drug discovery efforts.